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Compound of Interest

Compound Name: N-Methylacetamide-d7

Cat. No.: B1611707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core information on N-Methylacetamide-d7 (NMA-d7),

a deuterated analog of N-Methylacetamide (NMA). This document is intended for researchers,

scientists, and drug development professionals who utilize stable isotope-labeled compounds

in their experimental workflows.

Core Compound Information
N-Methylacetamide-d7 is a stable isotope-labeled version of N-Methylacetamide, where seven

hydrogen atoms have been replaced by deuterium. This isotopic substitution makes it an ideal

internal standard for quantitative analysis, particularly in mass spectrometry-based

applications, as it is chemically identical to the endogenous compound but mass-shifted.[1]

Physicochemical Properties
The following table summarizes the key physicochemical properties of N-Methylacetamide-d7.
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Property Value Reference(s)

CAS Number 3669-74-7 [1]

Molecular Formula C₃D₇NO

Linear Formula CD₃COND(CD₃)

Molecular Weight 80.14 g/mol

Appearance Colorless liquid or solid

Melting Point 26-28 °C (lit.)

Boiling Point 204-206 °C (lit.)

Density 1.05 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.429 (lit.)

Flash Point
108.3 °C (226.9 °F) - closed

cup

Purity and Isotopic Enrichment
Specification Value Reference(s)

Isotopic Purity 98 atom % D

Chemical Purity 99% (CP)

Mass Shift M+7

Safety and Handling
N-Methylacetamide-d7 is classified as a reproductive toxin (Category 1B) and requires careful

handling in a controlled laboratory environment.
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Hazard Information Details Reference(s)

GHS Pictogram GHS08 (Health Hazard)

Signal Word Danger

Hazard Statement
H360D: May damage the

unborn child.

Precautionary Statements
P201, P202, P280, P308 +

P313, P405, P501

Storage Class

6.1C: Combustible, acute toxic

Cat. 3 / toxic compounds or

compounds which cause

chronic effects

Handling Recommendations: Use personal protective equipment (PPE), including gloves, lab

coat, and safety glasses. Work in a well-ventilated area or under a fume hood. Avoid inhalation

of vapor and direct contact with skin and eyes.

Experimental Applications and Protocols
The primary application of N-Methylacetamide-d7 is as an internal standard for the

quantification of N-Methylacetamide in biological matrices using isotope dilution mass

spectrometry (IDMS). N-Methylacetamide is a known metabolite of the widely used solvent

N,N-Dimethylacetamide (DMAC).

General Workflow for Quantification of N-
Methylacetamide in Urine
The following diagram illustrates a typical workflow for the analysis of N-Methylacetamide in

urine samples using NMA-d7 as an internal standard.
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Workflow for NMA Quantification in Urine

Sample Preparation

LC-MS/MS Analysis

Data Processing

Urine Sample Collection

Spike with NMA-d7 (Internal Standard)

Add known concentration

Dilution and Protein Precipitation

Centrifugation

Collect Supernatant

Inject Sample into LC-MS/MS

Chromatographic Separation (C18 Column)

Mass Spectrometric Detection (MRM Mode)

Peak Integration (NMA and NMA-d7)

Calculate Peak Area Ratio

Quantification using Calibration Curve
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Workflow for NMA Quantification in Urine
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Detailed Experimental Protocol: Quantification of NMA
in Urine by LC-MS/MS
This protocol is a representative method for the use of NMA-d7 as an internal standard.

1. Materials and Reagents:

N-Methylacetamide (NMA) standard

N-Methylacetamide-d7 (NMA-d7) internal standard

Acetonitrile (ACN), LC-MS grade

Methanol (MeOH), LC-MS grade

Formic acid (FA), LC-MS grade

Ultrapure water

Urine samples

2. Preparation of Standard and Internal Standard Stock Solutions:

NMA Stock Solution (1 mg/mL): Accurately weigh 10 mg of NMA and dissolve in 10 mL of

methanol.

NMA-d7 Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of NMA-d7

and dissolve in 10 mL of methanol.

NMA-d7 Working Solution (10 µg/mL): Dilute the NMA-d7 stock solution 1:100 with 50%

methanol in water.

3. Preparation of Calibration Standards:

Prepare a series of calibration standards by spiking known concentrations of NMA into a

control urine matrix.
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To 100 µL of control urine, add the appropriate volume of NMA working solution to achieve

final concentrations ranging from 1 ng/mL to 1000 ng/mL.

Add 10 µL of the NMA-d7 working solution (10 µg/mL) to each calibration standard.

4. Sample Preparation:

To 100 µL of each urine sample, add 10 µL of the NMA-d7 working solution (10 µg/mL).

Add 400 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

5. LC-MS/MS Conditions:

LC System: UHPLC system

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to separate NMA from matrix components.

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Mass Spectrometer: Triple quadrupole mass spectrometer

Ionization Mode: Positive Electrospray Ionization (ESI+)

MRM Transitions:
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NMA: Precursor ion > Product ion (e.g., m/z 74 > 59)

NMA-d7: Precursor ion > Product ion (e.g., m/z 81 > 63)

6. Data Analysis:

Integrate the peak areas for both NMA and NMA-d7.

Calculate the peak area ratio (NMA peak area / NMA-d7 peak area).

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of NMA in the unknown samples by interpolating their peak

area ratios from the calibration curve.

Synthesis
While detailed synthesis protocols for N-Methylacetamide-d7 are proprietary to

manufacturers, the synthesis of deuterated amides generally involves the use of deuterated

starting materials. For NMA-d7, this could involve the reaction of a deuterated methylamine

with a deuterated acetyl source.

The following diagram illustrates a plausible synthetic relationship.

Plausible Synthetic Relationship for NMA-d7

Methylamine-d3

N-Methylacetamide-d7

Amidation Reaction

Acetic Acid-d4

Amidation Reaction
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Plausible Synthetic Relationship for NMA-d7

Spectroscopic Data
Actual spectroscopic data for N-Methylacetamide-d7 is typically provided with the product by

the supplier. Researchers should refer to the Certificate of Analysis for specific lot data. The

expected mass spectrum would show a molecular ion peak at m/z 81. The NMR spectrum

would be significantly different from the non-deuterated analog, with the absence of proton

signals corresponding to the methyl and amide protons.

This guide provides a comprehensive overview of the technical information for N-
Methylacetamide-d7. For specific applications and troubleshooting, it is recommended to

consult relevant scientific literature and the manufacturer's documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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